2-(2-fluoro-6-methylanilino)-N-propylacetamide

• IUPAC Name: 2-(2-fluoro-6-methylanilino)-N-propylacetamide
• InChI: InChI=1S/C12H17FN2O/c1-3-7-14-11(16)8-15-12-9(2)5-4-6-10(12)13/h4-6,15H,3,7-8H2,1-2H3,(H,14,16)
• InChI Key: KLHJAPNUSQFAAD-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)CNC1=C(C=CC=C1F)C
• Molecular Formula: C12H17FN2O
• Molecular Weight: 224.27 g/mol

Description

2-(2-fluoro-6-methylanilino)-N-propylacetamide is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as FMPA and has been investigated for its ability to modulate ion channels and receptors in the nervous system.

Mechanism of Action

FMPA binds to sigma-1 receptors, which are located in the endoplasmic reticulum of cells. This binding results in the modulation of ion channels and receptors, leading to changes in intracellular calcium levels and the release of neurotransmitters. FMPA has also been shown to have an inhibitory effect on voltage-gated sodium channels, which may contribute to its antiepileptic and analgesic properties.
Biochemical and Physiological Effects:
FMPA has been shown to have antiepileptic, analgesic, and neuroprotective effects in animal models. It has also been shown to improve motor function in Parkinson's disease models. FMPA has been found to decrease the release of glutamate, a neurotransmitter involved in excitotoxicity, and increase the release of GABA, an inhibitory neurotransmitter.

Advantages and Limitations for Lab Experiments

One advantage of FMPA is its high affinity for sigma-1 receptors, which makes it a useful tool for studying these receptors in vitro and in vivo. However, FMPA has a short half-life and is rapidly metabolized in the liver, which may limit its use in certain experiments. Additionally, FMPA has not been extensively studied in humans, and its safety profile is not well established.

Future Directions

For FMPA research include investigating its potential as a therapeutic agent in other neurological disorders such as Alzheimer's disease and multiple sclerosis. FMPA may also be useful in studying the role of sigma-1 receptors in cancer, as these receptors have been shown to be involved in tumor growth and metastasis. Further research is needed to fully understand the mechanism of action of FMPA and its potential therapeutic applications.

Synthesis Methods

The synthesis of FMPA involves the reaction between 2-fluoro-6-methylaniline and propylamine with acetic anhydride as a catalyst. The reaction occurs in an organic solvent such as dichloromethane, and the product is purified through a series of recrystallizations. The final product is a white crystalline solid with a melting point of 104-106°C.

Scientific Research Applications

FMPA has been studied for its potential as a therapeutic agent in various neurological disorders such as epilepsy, neuropathic pain, and Parkinson's disease. It has been shown to modulate voltage-gated ion channels and GABA receptors, which are important targets for these disorders. FMPA has also been investigated for its potential as an imaging agent for positron emission tomography (PET) due to its high affinity for sigma-1 receptors.